Cas no 2172098-20-1 (1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172098-20-1
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5974219
• PubChem ID: 165601457
• Update Time: 2025-10-23

1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172098-20-1
• EN300-1594462

• Inchi： 1S/C10H17N3O3/c1-8(6-15-2)4-13-10(7-16-3)9(5-14)11-12-13/h5,8H,4,6-7H2,1-3H3
• InChI Key： ACTGELPODVBFBR-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C(=C(C=O)N=N1)COC

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.2Ų

Additional information on 1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172098-20-1)

The compound 1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172098-20-1) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its unique structure, featuring a triazole core and methoxymethyl substituents, makes it a versatile intermediate for synthesizing more complex compounds. Researchers are particularly intrigued by its potential applications in drug discovery, where its aldehyde functionality can be leveraged for further chemical modifications.

In recent years, the demand for triazole-based compounds has surged due to their wide-ranging biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The 1,2,3-triazole moiety, in particular, is a hallmark of many FDA-approved drugs, making 1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde a valuable scaffold for pharmaceutical development. Its methoxy groups enhance solubility and bioavailability, addressing one of the key challenges in modern drug design.

From a synthetic perspective, this compound is often explored in click chemistry reactions, a topic that has gained traction in academic and industrial research. The aldehyde group allows for facile conjugation with amines or hydrazines, enabling the creation of diverse libraries of derivatives. This adaptability aligns with the growing trend of high-throughput screening and combinatorial chemistry, where rapid synthesis and testing of compounds are paramount.

Another area of interest is the compound's potential role in agrochemicals. The methoxymethyl and triazole functionalities are known to impart pesticidal and herbicidal activities, making it a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are keen on optimizing such molecules for enhanced efficacy and environmental safety.

Beyond pharmaceuticals and agrochemicals, 1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde is also being investigated for its utility in material science. Its ability to form stable complexes with metals opens doors for applications in catalysis and polymer chemistry. For instance, it could serve as a ligand in transition metal-catalyzed reactions, which are pivotal in producing fine chemicals and polymers.

Given the compound's multifaceted applications, it is no surprise that queries like "triazole aldehyde synthesis" and "methoxymethyl triazole uses" are trending in scientific databases. Additionally, the rise of AI-driven drug discovery has further amplified interest in such molecules, as they are often featured in virtual screening campaigns. The compound's CAS No. 2172098-20-1 is frequently searched in chemical databases, underscoring its relevance in contemporary research.

In summary, 1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a promising avenue for innovation across multiple disciplines. Its structural features and reactivity profile make it a cornerstone for developing novel therapeutics, agrochemicals, and advanced materials. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.